Cas no 123695-21-6 (5-Thiazolecarboxylic acid, 2,4-diethyl-)
123695-21-6 structure
Product Name:5-Thiazolecarboxylic acid, 2,4-diethyl-
CAS No:123695-21-6
MF:C8H11NO2S
MW:185.24344086647
CID:1214792
PubChem ID:14653143
Update Time:2025-04-20
5-Thiazolecarboxylic acid, 2,4-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylic acid, 2,4-diethyl-
- 2,4-Diethyl-5-thiazolecarboxylic acid
- SCHEMBL9642917
- 2,4-diethylthiazole-5-carboxylic acid
- 123695-21-6
- VLQFBXKRCCAZPC-UHFFFAOYSA-N
- DB-422490
-
- Inchi: 1S/C8H11NO2S/c1-3-5-7(8(10)11)12-6(4-2)9-5/h3-4H2,1-2H3,(H,10,11)
- InChI Key: VLQFBXKRCCAZPC-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(CC)N=C1CC
Computed Properties
- Exact Mass: 185.05113
- Monoisotopic Mass: 185.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- PSA: 50.19
5-Thiazolecarboxylic acid, 2,4-diethyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
123695-21-6 (5-Thiazolecarboxylic acid, 2,4-diethyl-) Related Products
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